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Compound of Interest

Compound Name: Hentetracontane

Cat. No.: B1581311

Technical Support Center: Hentetracontane

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and proper storage of
hentetracontane.

Frequently Asked Questions (FAQSs)

Q1: What is hentetracontane and what are its basic properties?

Hentetracontane, also known as untriacontane, is a long-chain saturated hydrocarbon with the
chemical formula CsiHeas.[1][2][3][4] It is & white, waxy solid at room temperature and is
practically insoluble in water but soluble in organic solvents like heptane, benzene, and
petroleum ether.[1][5]

Q2: How stable is hentetracontane?

Hentetracontane is a relatively inert and stable compound under recommended storage
conditions.[5][6] As a long-chain alkane, it is not highly reactive.[1] However, its stability can be
compromised by certain environmental factors.

Q3: What are the ideal storage conditions for hentetracontane?

To ensure its long-term stability, hentetracontane should be stored in a tightly closed container
in a dry, cool, and well-ventilated area.[2][6][7] For optimal shelf life, a storage temperature of
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-20°C is recommended, which can preserve the compound for at least four years.[8] It should
be protected from excessive heat, light, and moisture.[6][9]

Q4: What are the known incompatibilities of hentetracontane?

The primary incompatibility of hentetracontane is with strong oxidizing agents.[5][6] Contact
with these substances should be avoided to prevent vigorous reactions.

Troubleshooting Guide

Problem: I've observed a change in the physical appearance of my hentetracontane sample
(e.g., discoloration, clumping). What could be the cause?

o Possible Cause: Exposure to contaminants, moisture, or excessive heat. While
hentetracontane is stable, long-term improper storage can lead to physical changes.
Clumping could indicate moisture absorption. Discoloration might suggest the presence of
impurities or slow oxidation, especially if exposed to heat and air over extended periods.

e Solution:

o Verify Storage Conditions: Ensure the compound is stored in a tightly sealed container in a
cool, dry place, away from direct light.

o Purity Check: If you suspect contamination or degradation, consider re-purifying the
material. The melting point is a good indicator of purity; for pure hentetracontane, it
should be in the range of 67-69.3 °C.[1][10]

o Inert Atmosphere: For long-term storage, especially of high-purity samples for sensitive
applications, consider storing under an inert atmosphere (e.g., argon or nitrogen) to
minimize oxidation risk.

Problem: My experimental results are inconsistent when using hentetracontane. Could the
compound's stability be a factor?

o Possible Cause: While hentetracontane itself is largely inert, degradation is possible under
harsh experimental conditions. High temperatures, the presence of strong oxidizers, or
certain catalysts in your reaction mixture could potentially lead to side reactions.
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e Solution:

o

Analyze Reaction Conditions: Review your experimental protocol for aggressive reagents
or conditions that might affect a long-chain alkane.

o Control Temperature: Avoid excessive heating during your experiments unless specified by
the protocol.

o Inert Reaction Environment: If your experiment is sensitive to oxidation, conduct it under
an inert atmosphere.

o Purity of Starting Material: Always ensure the purity of your hentetracontane before use,
as impurities could interfere with your reaction.

Problem: Hentetracontane is a waxy solid and is difficult to handle and weigh accurately. What
is the best way to manage this?

o Possible Cause: The waxy nature is an inherent physical property of long-chain alkanes due
to strong van der Waals forces.[1]

e Solution:

o Gentle Warming: You can gently warm the container to slightly above the melting point of
hentetracontane (67-69.3 °C) to handle it as a liquid.[1][10] Use a calibrated heat source
and avoid overheating to prevent any potential degradation.

o Dissolving in a Solvent: For accurate measurements, consider preparing a stock solution
by dissolving a larger, more easily weighed amount of hentetracontane in a suitable,
volatile solvent (e.g., heptane). You can then dispense the solution by volume. Ensure the
solvent is anhydrous and of high purity to avoid introducing contaminants.

Quantitative Data

Physical and Chemical Properties of Hentetracontane
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Property Value Source(s)

Molecular Formula Cs1Hea [1112][5]

Molar Mass 436.85 g/mol [1]
White, opaque, waxy

Appearance ) [1][3][10]
solid/crystals

Melting Point 67-69.3 °C (340.15-342.45 K) [1][3][10]

- , 458 °C (731.15 K) at 760

Boiling Point [11[3]
mmHg

Density 0.781 g/cm? at 68 °C [1][5]
Insoluble in water; Soluble in

Solubility heptane, benzene, petroleum [1][5]

ether.

Vapor Pressure

1.40 x 10~ mmHg at 25 °C

(extrapolated)

[1]5]

Flash Point

~313 °C (estimated)

[3]

Visual Guides
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Caption: Factors influencing hentetracontane stability and recommended storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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